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Compound of Interest

Compound Name: FR 58664

Cat. No.: B1219914 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for FR 58664 (CAS No. 117321-77-4) was not

located. The following safety and handling recommendations are based on the available data

for the structurally related compound, 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone

(DMPU). It is imperative to treat FR 58664 with a high degree of caution and to conduct a

thorough risk assessment before handling. This information is intended for qualified

researchers and professionals and should be supplemented with institutional safety guidelines.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against potential exposure to

FR 58664. The following table summarizes the recommended PPE for handling this compound,

based on the safety profile of a related chemical.
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Body Part Recommended Protection Specifications

Eyes Safety Goggles

Chemical splash goggles are

required to prevent eye

contact.

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or holes before use

and change them frequently.

Body Laboratory Coat

A flame-retardant lab coat

should be worn to protect

against splashes and spills.[1]

Respiratory Respirator

If handling in a poorly

ventilated area or if

aerosolization is possible, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical to maintain the integrity of FR
58664 and to ensure a safe laboratory environment.

Handling:
Ventilation: All handling of FR 58664 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Aerosolization: Minimize the generation of dust or aerosols. If the compound is a solid,

handle it carefully to prevent it from becoming airborne.
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Hygiene: Wash hands thoroughly with soap and water after handling the compound, before

eating, drinking, or smoking, and at the end of the workday.

Storage:
Container: Keep the compound in a tightly sealed, properly labeled container.

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.

Segregation: Store FR 58664 away from foodstuffs and beverages.

Disposal Plan
Proper disposal of FR 58664 and any contaminated materials is essential to prevent

environmental contamination and to comply with regulations.

Waste Categorization:
Chemical Waste: FR 58664 should be treated as hazardous chemical waste.

Contaminated Materials: Any materials that have come into contact with FR 58664, such as

gloves, pipette tips, and paper towels, should also be disposed of as hazardous waste.

Disposal Procedure:
Collection: Collect all FR 58664 waste and contaminated materials in a designated, leak-

proof, and properly labeled hazardous waste container.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: 6-(3,4-Dimethoxyphenyl)-1-ethyl-4-mesitylimino-3-methyl-3,4-

dihydro-2(1H)-pyrimidinone.

Segregation: Do not mix FR 58664 waste with other chemical waste streams unless

compatibility has been confirmed.

Institutional Procedures: Follow all institutional and local regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


department for specific guidance.

Experimental Protocols
Detailed, step-by-step experimental protocols for the use of FR 58664 are not readily available

in the public domain. However, a brief mention in the literature indicates its use in a suspension

with concentrated hydrochloric acid. Researchers should develop their own detailed protocols

based on the specific requirements of their experiments, incorporating the safety and handling

precautions outlined above. All new procedures should be thoroughly vetted through a risk

assessment process.

Visualized Workflows
The following diagrams illustrate key workflows for handling FR 58664 safely.
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Caption: A logical workflow for the safe handling of FR 58664.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EHS

Don Spill Kit PPE

Contain Spill with Absorbent Material
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Caption: A step-by-step procedure for responding to a spill of FR 58664.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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